Cas no 1903763-83-6 (Sisunatovir hydrochloride)

• Product Name: Sisunatovir hydrochloride
• CAS No: 1903763-83-6
• MF: C₂₃H₂₃ClF₄N₄O
• MW: 482.901538133621
• CID: 4853570
• PubChem ID: 153520065
• Update Time: 2025-07-16

Sisunatovir hydrochloride Chemical and Physical Properties

Names and Identifiers

• RV521 Hydrochloride
• 1'-((5-(Aminomethyl)-1-(4,4,4-trifluorobutyl)-1H-benzo[d]imidazol-2-yl)methyl)-6'-fluorospiro[cyclopropane-1,3'-indolin]-2'-one hydrochloride
• Sisunatovir hydrochloride
• 1'-((5-(Aminomethyl)-1-(4,4,4-trifluorobutyl)-1H-benzimidazol-2-yl)methyl)-6'-fluoro-spiro(cyclopropane-1,3'-(3H)indol)-2'(1'H)-one monohydrochloride
• 1'-{[5-(aminomethyl)-1-(4,4,4-trifluorobutyl)-1,3-benzodiazol-2-yl]methyl}-6'-fluorospiro[cyclopropane-1,3'-indol]-2'-one hydrochloride
• RV521 HCl
• RV521 (hydrochloride)
• EX-A4653A
• RV-521 HYDROCHLORIDE
• Sisunatovir (hydrochloride)
• CHEMBL4802253
• RV521.HCl
• 1'-[[5-(aminomethyl)-1-(4,4,4-trifluorobutyl)benzimidazol-2-yl]methyl]-6'-fluorospiro[cyclopropane-1,3'-indole]-2'-one;hydrochloride
• UNII-CM5XGN8XKS
• Sisunatovir HCl
• D12201
• Sisunatovir hydrochloride [USAN]
• HY-123475A
• G17753
• Spiro(cyclopropane-1,3'-(3H)indol)-2'(1'H)-one, 1'-((5-(aminomethyl)-1-(4,4,4-trifluorobutyl)-1H-benzimidazol-2-yl)methyl)-6'-fluoro-, hydrochloride (1:1)
• RV 521 Hydrochloride
• MS-28984
• 1903763-83-6
• Sisunatovir hydrochloride (USAN)
• CM5XGN8XKS
• CS-0088853
• AKOS040759721
• Sisunatovir HCl?

• Inchi： 1S/C23H22F4N4O.ClH/c24-15-3-4-16-19(11-15)31(21(32)22(16)7-8-22)13-20-29-17-10-14(12-28)2-5-18(17)30(20)9-1-6-23(25,26)27;/h2-5,10-11H,1,6-9,12-13,28H2;1H
• InChI Key： NYYYAFKAHRIPJW-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)N(CC1=NC3C=C(CN)C=CC=3N1CCCC(F)(F)F)C(C12CC1)=O

Computed Properties

• Exact Mass: 482.1496517g/mol
• Monoisotopic Mass: 482.1496517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 715
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2

Additional information on Sisunatovir hydrochloride

Sisunatovir Hydrochloride (CAS No. 1903763-83-6): A Promising Antiviral Compound

Sisunatovir hydrochloride (CAS No. 1903763-83-6) is a novel antiviral compound that has garnered significant attention in the pharmaceutical and biomedical research communities. This compound, also known as sisunatovir HCl, is a potent inhibitor of viral replication, particularly against respiratory syncytial virus (RSV). The increasing prevalence of RSV infections, especially in vulnerable populations such as infants and the elderly, has driven the need for effective antiviral therapies. Sisunatovir hydrochloride represents a promising candidate in this regard, offering a new avenue for the treatment and prevention of RSV-related illnesses.

The chemical structure of sisunatovir hydrochloride is characterized by its unique molecular framework, which confers specific antiviral properties. The compound is a small molecule that selectively targets the viral fusion protein, preventing the virus from entering host cells and thus inhibiting viral replication. This mechanism of action is distinct from that of existing antiviral drugs, making sisunatovir hydrochloride a valuable addition to the antiviral arsenal.

Recent studies have demonstrated the efficacy of sisunatovir hydrochloride in both in vitro and in vivo models. In cell culture experiments, sisunatovir hydrochloride has shown potent antiviral activity against multiple strains of RSV, including those resistant to other antiviral agents. These findings suggest that sisunatovir hydrochloride may be effective in treating RSV infections that are difficult to manage with current therapies.

In preclinical animal models, sisunatovir hydrochloride has been evaluated for its safety and efficacy. Results from these studies indicate that the compound is well-tolerated and exhibits a favorable safety profile. Additionally, sisunatovir hydrochloride has demonstrated significant reductions in viral load and improved clinical outcomes in animal models of RSV infection. These promising results have paved the way for further clinical development.

The clinical development of sisunatovir hydrochloride is currently underway, with several Phase I and Phase II trials being conducted to assess its safety and efficacy in human subjects. Early clinical data have shown that sisunatovir hydrochloride is well-tolerated at various dose levels and has a favorable pharmacokinetic profile. These findings are encouraging and support the continued advancement of this compound through the clinical trial process.

Beyond its potential as an antiviral therapy for RSV, sisunatovir hydrochloride may also have broader applications in the treatment of other respiratory viral infections. Research is ongoing to explore its activity against other viruses, such as influenza and coronavirus. The broad-spectrum antiviral properties of sisunatovir hydrochloride make it an attractive candidate for further investigation.

The development of sisunatovir hydrochloride is part of a broader effort to address the global burden of viral respiratory infections. These infections pose significant health challenges, particularly in settings with limited access to healthcare resources. By providing an effective and safe antiviral therapy, sisunatovir hydrochloride has the potential to improve patient outcomes and reduce healthcare costs associated with viral respiratory infections.

In conclusion, sisunatovir hydrochloride (CAS No. 1903763-83-6) represents a promising advance in the field of antiviral research. Its unique mechanism of action, potent antiviral activity, and favorable safety profile make it a compelling candidate for further development. As research continues to advance our understanding of this compound, it holds great promise for addressing unmet medical needs in the treatment of respiratory syncytial virus and potentially other viral infections.